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Compound of Interest

Compound Name: 3-Bromo-N-methylbenzylamine

Cat. No.: B151466

Technical Support Center: 3-Bromo-N-
methylbenzylamine

This guide provides essential safety information, handling protocols, and storage requirements
for 3-Bromo-N-methylbenzylamine (CAS: 67344-77-8) to ensure its safe use in research and
development.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 3-Bromo-N-methylbenzylamine?

Al: 3-Bromo-N-methylbenzylamine is classified as harmful if swallowed (Acute Toxicity 4,
Oral).[1] It can also cause severe skin burns and eye damage. Some related compounds may
cause allergic skin reactions or respiratory difficulties if inhaled. Always consult the specific
Safety Data Sheet (SDS) for the lot you are using.

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: To ensure safety, the following PPE is mandatory:
o Eye Protection: Chemical safety goggles or a face shield.[1]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
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» Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

e Respiratory Protection: In case of inadequate ventilation or the potential for aerosol
formation, use a respirator with a suitable filter (e.g., type ABEK (EN14387) respirator filter).

[1]
Q3: How should I properly store 3-Bromo-N-methylbenzylamine?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[2]
It should be stored in an area designated for corrosive and combustible liquids (Storage Class
10).[1] Keep it away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and carbon dioxide.[2] The storage area should be locked.

Q4: What should | do in case of accidental skin or eye contact?
A4:

» Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area
with plenty of water or shower.

o Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact
lenses and continue rinsing. In both cases, seek immediate medical attention by calling a
poison center or doctor.

Q5: How should | handle a spill of 3-Bromo-N-methylbenzylamine?

A5: In the event of a spill, first ensure the area is well-ventilated and remove all sources of
ignition.[2][3] Wearing appropriate PPE, absorb the spill with an inert material such as
vermiculite, sand, or earth.[3] Collect the absorbed material into a suitable, closed container for
disposal.[2][3] Prevent the spill from entering drains.

Q6: What is the proper procedure for disposing of 3-Bromo-N-methylbenzylamine waste?

A6: Dispose of the compound and its container at an approved waste disposal plant. Follow all
local, state, and federal regulations for hazardous waste disposal. Do not dispose of it in the
sewer system.
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Troubleshooting Guide

Issue

Possible Cause

Solution

Material has changed color

(e.g., from colorless to yellow)

Exposure to air or light over
time, or potential

contamination.

While a slight color change
may not affect all experiments,
it indicates potential
degradation. It is
recommended to use a fresh,
unopened container for
sensitive applications. Ensure
the container is tightly sealed
and stored under an inert

atmosphere if possible.

Precipitate forms in the liquid

The compound may have
partially solidified due to cool
storage temperatures or has

degraded.

Gently warm the container in a
water bath to see if the solid
redissolves. If it does not, or if
the experiment is sensitive to
impurities, it is best to use a

new batch.

Inconsistent experimental

results

Impurities in the compound or
improper handling leading to

contamination.

Verify the purity of the
compound from the Certificate
of Analysis. Ensure all
glassware is clean and dry
before use. Use fresh solvents

and reagents.

Quantitative Data Summary
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Property Value Reference
CAS Number 67344-77-8 [1114]
Molecular Formula CsH10BrN [1][4]
Molecular Weight 200.08 g/mol [1114]
Boiling Point 231-232 °C [1]

Density 1.461 g/mL at 25 °C [1]

Flash Point > 110 °C (> 230 °F) [1]

Refractive Index

n20/D 1.5650

[1]

Storage Class

10 (Combustible liquids)

[1]

Experimental Protocols

General Protocol for Handling 3-Bromo-N-methylbenzylamine

Preparation: Before starting, ensure you have read and understood the Safety Data Sheet

(SDS). Work in a well-ventilated chemical fume hood.[5] Prepare all necessary equipment

and reagents.

face shield, chemical-resistant gloves, and a lab coat.

Personal Protective Equipment (PPE): Don the required PPE, including safety goggles, a

Dispensing: Ground and bond containers when transferring the material to prevent static

discharge.[3] Carefully measure and dispense the required amount of the liquid, avoiding

splashes and aerosol generation.[5]

e Reaction: If using in a reaction, add it to the reaction vessel slowly. Keep the reaction vessel
in the fume hood.

o Post-Handling: After use, tightly close the container.[3]

o Decontamination: Clean any contaminated surfaces and equipment. Wash hands thoroughly
after handling.
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o Waste Disposal: Dispose of all waste, including empty containers and contaminated
materials, according to institutional and governmental regulations.

Visual Guides
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Caption: Workflow for the safe handling of 3-Bromo-N-methylbenzylamine.
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Caption: Emergency response procedure for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b151466#safe-handling-and-storage-of-3-bromo-n-
methylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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